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Compound of Interest

Compound Name: Vanadium;trichloride

Cat. No.: B8782405

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, applications, and
experimental protocols associated with Vanadium (1) chloride (VCls). The information is
intended to support research and development activities, particularly in the fields of chemical
synthesis and drug development.

Physicochemical Properties

Vanadium trichloride is an inorganic compound that exists as a purple, crystalline solid in its
anhydrous form.[1] It is a key precursor for the synthesis of other vanadium(lll) complexes.[2]
The hydrated form of vanadium trichloride is green.[1]
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Property Value Reference(s)
CAS Number 7718-98-1 [3]
Molecular Formula VCls [3]
Molecular Weight 157.30 g/mol [3]

Anhydrous: Purple to pink-
Appearance purple crystalline solid. [11[3]

Hydrated: Green crystals.

Density 3.00 g/cm3 (anhydrous) [3]
Melting Point Decomposes above 350 °C [1]
Boiling Point Not applicable (decomposes) [4]

Soluble in absolute alcohol,
Solubilit ether, and tetrahydrofuran.[5]
olubili
Y [6] Decomposes in water to

form acidic solutions.[5]

Reactivity and Stability
Vanadium trichloride is a reactive compound, particularly sensitive to moisture and air. It is
deliquescent, meaning it readily absorbs moisture from the air to form hydrates.[5]

Key Reactivity Information:

o Reaction with Water: Reacts violently with water, generating heat and releasing toxic and
corrosive fumes of hydrogen chloride.[4][5] The resulting aqueous solution is acidic.[5]

o Reaction with Air: Sensitive to air and light, leading to decomposition.[4] When exposed to
moist air, it generates acid mists.[5]

o Thermal Decomposition: Upon heating above 350 °C, anhydrous VCIs decomposes via
disproportionation to solid Vanadium (lIl) chloride (VCIz) and gaseous Vanadium (1V) chloride
(VCla).[1][7]
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e Incompatibilities: It is incompatible with strong oxidizing agents, metals, and water.[4] It can
attack many organic compounds and can catalyze organic reactions.[5] Combination with
Grignard reagents, such as methylmagnesium iodide, can be violently explosive.[5][8]

Health and Safety Information

Vanadium trichloride is a hazardous substance that requires careful handling in a controlled
laboratory environment.

Hazard ldentification:[4][9]

o Corrosive: Causes severe skin burns and eye damage.[9]
o Harmful if Swallowed: Toxic upon ingestion.[4]

e [rritant: Causes irritation to the respiratory system.[10]
Handling and Storage:[4][11]

« Handling: All manipulations should be performed in an inert atmosphere (e.g., a glovebox) to
prevent exposure to moisture and air.[7] Use appropriate personal protective equipment
(PPE), including chemical safety goggles, a face shield, and chemical-resistant gloves.[9]
Avoid inhalation of dust and fumes by working in a well-ventilated area or under a chemical
fume hood.[4]

o Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert
gas like nitrogen or argon.[2][4] It is sensitive to light and moisture.[12]

Key Applications and Experimental Protocols

Vanadium trichloride is a versatile reagent and catalyst in various chemical transformations.

Catalyst in Pinacol Coupling Reactions

Vanadium trichloride, in combination with a reducing agent, catalyzes the pinacol coupling of
aldehydes to form 1,2-diols. This reaction is a powerful tool for carbon-carbon bond formation.
[13]
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This protocol is adapted from the literature for the catalytic pinacol coupling of benzaldehyde in
an aqueous medium.[13]

» Reaction Setup: To a reaction vessel, add benzaldehyde (1.0 mmol), aluminum powder (1.5
mmol) as a co-reductant, and vanadium(lll) chloride (0.1 mmol, 10 mol%).

¢ Solvent Addition: Add 5 mL of water to the reaction mixture.

e Reaction Conditions: Stir the mixture vigorously at room temperature for 24 hours.

o Work-up: After the reaction is complete, quench the reaction with 1 M HCI. Extract the
product with ethyl acetate (3 x 10 mL).

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel.

Work-up & Purification

Reaction Setup Reaction
Combine Benzaldehyde, Stir at Room Temperature . . D
[ Al powder, and VCls Eﬁdd WateD—V[ for 24 hours ]L(Quench with 1 M HCD—VGxtracl with Ethyl Acelal%—»@ry‘ Concentrate, and Punf})—V 1,2-Diol Product

Click to download full resolution via product page

Figure 1: Experimental workflow for the VCls-catalyzed pinacol coupling reaction.

Catalyst in Biginelli Condensation

Vanadium trichloride serves as an efficient catalyst for the one-pot, three-component Biginelli
condensation to synthesize dihydropyrimidinones, which are of interest in medicinal chemistry.
[14]

This protocol describes a general procedure for the synthesis of dihydropyrimidinones.[14]

¢ Reactant Mixture: In a round-bottom flask, combine the aldehyde (1.0 mmol), 3-ketoester
(2.0 mmol), and urea or thiourea (1.5 mmol).
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Solvent and Catalyst: Add acetonitrile (5 mL) as the solvent, followed by a catalytic amount
of vanadium(lll) chloride (0.1 mmol, 10 mol%).

Reaction Conditions: Reflux the reaction mixture for the time required for completion
(typically monitored by TLC).

Work-up: After cooling to room temperature, pour the reaction mixture onto crushed ice.

Isolation: Collect the precipitated solid by filtration, wash with cold water, and dry. The crude
product can be recrystallized from a suitable solvent (e.g., ethanol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8782405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

